N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N4O3S/c1-4-19-8-7-9(18-19)14(20)17-15-16-12-10(21-2)5-6-11(22-3)13(12)23-15/h5-8H,4H2,1-3H3,(H,16,17,20)
• InChI Key: LHYFHNQJNATFDX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=NC3=C(C=CC(=C3S2)OC)OC
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide, also known as DMXB-A, is a synthetic compound that has been developed for its potential use in scientific research. This compound belongs to the class of pyrazole carboxamides and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Antibacterial Agents

Compounds synthesized from the benzo[d]thiazolyl and pyrazole derivatives, such as those discussed by Palkar et al. (2017), have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. This study provides insight into the potential of these compounds as antibacterial agents, supported by detailed synthesis and QSAR (Quantitative Structure-Activity Relationship) studies (Palkar et al., 2017).

Cytotoxic Activity

Research by Deady et al. (2003) on carboxamide derivatives of benzo[b][1,6]naphthyridines revealed potent cytotoxic properties against various cancer cell lines, suggesting the therapeutic potential of similar compounds in cancer treatment. These findings highlight the importance of exploring carboxamide derivatives for their growth inhibitory properties (Deady et al., 2003).

Antituberculosis Activity

Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates as novel Mycobacterium tuberculosis GyrB inhibitors. One compound, in particular, showed significant activity in all tests, including the MS GyrB ATPase assay and MTB DNA gyrase supercoiling assay, indicating its potential as an antituberculosis agent (Jeankumar et al., 2013).

Anti-Inflammatory and Analgesic Agents

El-Hawash and El-Mallah (1998) synthesized novel pyrazole derivatives that exhibited significant anti-inflammatory activity with minimal ulcerogenic activity, suggesting their potential as safer anti-inflammatory and analgesic agents. This research underscores the therapeutic promise of pyrazole derivatives in managing inflammation and pain (El‐Hawash & El-Mallah, 1998).

Anticonvulsant Activities

The synthesis and evaluation of 3-(4,6-dimethoxybenzofuran-5-yl)-1-phenyl-1H-pyrazole-4-carboxaldehyde derivatives by El-Sawy et al. (2014) demonstrated significant anti-inflammatory, analgesic, and anticonvulsant activities. This research highlights the multifaceted therapeutic potential of pyrazole derivatives in treating various conditions, including seizures (El-Sawy et al., 2014).